Cas no 223124-82-1 (Benzothiazole,6-methyl-7-nitro-)
223124-82-1 structure
Product Name:Benzothiazole,6-methyl-7-nitro-
CAS No:223124-82-1
MF:C8H6N2O2S
MW:194.210440158844
CID:244477
Update Time:2024-01-26
Benzothiazole,6-methyl-7-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzothiazole,6-methyl-7-nitro-
- 6-Methyl-7-nitrobenzothiazole
- Benzothiazole, 6-methyl-7-nitro- (9CI)
- Benzothiazole, 6-methyl-7-nitro-
-
- Inchi: 1S/C8H6N2O2S/c1-5-2-3-6-8(13-4-9-6)7(5)10(11)12/h2-4H,1H3
- InChI Key: WAVWQLSYUSOXHU-UHFFFAOYSA-N
- SMILES: S1C2=C([N+]([O-])=O)C(C)=CC=C2N=C1
Computed Properties
- Exact Mass: 194.01508
- Monoisotopic Mass: 194.015
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 87A^2
Experimental Properties
- Density: 1.445±0.06 g/cm3(Predicted)
- Boiling Point: 338.2±22.0 °C(Predicted)
- PSA: 56.03
- pka: -1.81±0.30(Predicted)
Benzothiazole,6-methyl-7-nitro- Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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